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Compound of Interest

Compound Name: CellTracker Red CMTPX

Cat. No.: B12398355

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of CellTracker Red
CMTPX, a vital fluorescent dye for long-term cell tracking, in conjunction with Green
Fluorescent Protein (GFP)-expressing cells. This combination is particularly powerful for a
variety of applications including co-culture analysis, cell migration and invasion assays, and
monitoring cell-cell interactions.

Introduction

CellTracker Red CMTPX is a cell-permeant dye that becomes fluorescent and membrane-
impermeable upon entering a living cell.[1][2] It is well-retained within cells for extended
periods, typically up to 72 hours, and is passed on to daughter cells through several
generations (typically 3-6 passages).[1][2] A key advantage of CellTracker Red CMTPX is its
low cytotoxicity at working concentrations, ensuring that cellular processes are not adversely
affected.[3][4][5] Its spectral properties are well-separated from those of GFP, making it an ideal
candidate for multiplexing and multicolor imaging experiments.[1][2][6]

The mechanism of action involves the dye freely passing through the cell membrane.[3][7]
Once inside, the chloromethyl group on the dye reacts with intracellular thiols, a reaction
mediated by glutathione S-transferase.[3][4] This covalent bonding ensures the dye is well-
retained within the cell.[8]
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Data Presentation
Spectral Properties

The spectral separation between CellTracker Red CMTPX and GFP is crucial for successful
multiplexing, minimizing spectral bleed-through and allowing for clear differentiation between

the two signals.

Excitation Max Emission Max Recommended

Fluorophore . Common Filter
(nm) (nm) Laser Line
CellTracker Red 577[4][9] 602[4][9] 561 nm[9][10] 610/20 nm[9]
nm nm

CMTPX
Green

510/20 nm or
Fluorescent ~488 ~509 488 nm

. similar
Protein (GFP)

Reagent and Protocol Parameters

This table provides a summary of the key quantitative parameters for using CellTracker Red
CMTPX.
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Parameter

Value

Notes

Stock Solution Concentration

2 mM or 10 mM in anhydrous
DMSO[11]

Aliquot and store at -20°C,
protected from light. Avoid

repeated freeze-thaw cycles.

[1]

Working Solution

Concentration

0.5 - 25 pM in serum-free

medium[1]

Optimal concentration is cell-
type dependent and should be
determined empirically. For
long-term staining or rapidly
dividing cells, 5-25 pM is

recommended.

Incubation Time

15 - 45 minutes at 37°C[1][3]
[7]

Signal Stability

At least 72 hours[1][2][3][4]

The fluorescent signal is
retained for typically 3-6 cell
divisions.[1][2]

Experimental Protocols

l. Preparation of Reagents
1. CellTracker Red CMTPX Stock Solution (2 mM):

 Allow the vial of CellTracker Red CMTPX (50 pg) and anhydrous DMSO to warm to room

temperature.[1]

e Add 36 pL of anhydrous DMSO to the vial to create a 2 mM stock solution.[1][11]

e Mix thoroughly by vortexing until the dye is completely dissolved.

 Aliquot the stock solution into smaller volumes in microcentrifuge tubes to avoid repeated

freeze-thaw cycles.[1]

» Store the aliquots at -20°C, protected from light.[1]
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. CellTracker Red CMTPX Working Solution:

On the day of the experiment, thaw an aliquot of the 2 mM stock solution at room
temperature.

Dilute the stock solution in serum-free medium to the desired final concentration (typically
between 0.5 - 25 uM).[1] For example, to make a 5 uM working solution, dilute the 2 mM
stock solution 1:400 in serum-free medium.

Pre-warm the working solution to 37°C before use.[1]

Il. Staining Protocol for Adherent Cells

Culture your non-GFP-expressing cells on a suitable vessel (e.g., culture dish, flask, or
chamber slide) until they reach the desired confluency.

Aspirate the culture medium from the cells.
Wash the cells once with pre-warmed, serum-free medium or PBS.

Add the pre-warmed CellTracker Red CMTPX working solution to the cells, ensuring the
entire surface is covered.

Incubate the cells for 15-45 minutes at 37°C in a CO2 incubator, protected from light.[1][7]
After incubation, aspirate the working solution.

Wash the cells twice with pre-warmed, complete culture medium.

Add fresh, pre-warmed complete culture medium to the cells.

Incubate for at least 30 minutes to allow for complete hydrolysis of the dye.[12]

The CellTracker Red CMTPX-labeled cells are now ready for co-culture with your GFP-
expressing cells and subsequent imaging.

lll. Staining Protocol for Suspension Cells
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» Harvest your non-GFP-expressing cells and centrifuge at a low speed (e.g., 200-300 x g) for
5 minutes.

o Aspirate the supernatant.

o Resuspend the cell pellet in the pre-warmed CellTracker Red CMTPX working solution at a
suitable cell density (e.g., 1 x 1076 cells/mL).[7]

 Incubate the cells for 15-45 minutes at 37°C in a CO2 incubator, protected from light, with
occasional gentle mixing.[7]

« After incubation, centrifuge the cells to pellet them.[7]

o Aspirate the working solution and resuspend the cell pellet in fresh, pre-warmed complete
culture medium.

o Centrifuge the cells again and resuspend in fresh complete culture medium to ensure
removal of any residual dye.

o The CellTracker Red CMTPX-labeled cells are now ready for co-culture with your GFP-
expressing cells and subsequent imaging.

Visualizations
Mechanism of CellTracker Red CMTPX Action
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Mechanism of CellTracker Red CMTPX Action
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Caption: Mechanism of CellTracker Red CMTPX cell labeling and retention.

Experimental Workflow: Co-culture and Imaging
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Experimental Workflow for Co-culture Imaging
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Caption: Workflow for co-culturing and imaging GFP and CMTPX-labeled cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Invitrogen CellTracker Fluorescent Probes 5 mg | Buy Online | Invitrogen™ | Fisher
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e 6. CytoTrace™ Red CMTPX | AAT Bioquest [aatbio.com]

e 7.ulab360.com [ulab360.com]

o 8. CellTracker™ Red CMTPX Dye, 20 x 50 ug - FAQs [thermofisher.com]

e 9. FluoroFinder [app.fluorofinder.com]

e 10. Spectrum [CellTracker Red CMTPX] | AAT Bioquest [aatbio.com]
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 To cite this document: BenchChem. [Application Notes and Protocols: CellTracker Red
CMTPX in Combination with GFP-Expressing Cells]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12398355#celltracker-red-cmtpx-in-
combination-with-gfp-expressing-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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